Cas no 4316-93-2 (4,6-dichloro-5-nitro-pyrimidine)

4,6-dichloro-5-nitro-pyrimidine Properties
Names and Identifiers
-
- 4,6-Dichloro-5-nitropyrimidine
- 4,6-dichloro-5-nitropyridine
- 4,6-Dichloro-5-nitro-pyrimidine
- 4.6-Dichloro-5-nitropyrimidine
- 2,6-dichloro-5-nitropyridine
- 4,6-Dichlor-5-nitro-pyrimidin
- 4,6-dichloro-5-nitropirimidine
- 4,6-Dichloro-5-nitro-pyridine
- 5-nitro-4,6-dichloropyrimidine
- EINECS 224-340-6
- F1371-0158
- PYRIMIDINE,4,6-DICHLORO-5-NITRO
- NSC 89693
- PYRIMIDINE, 4,6-DICHLORO-5-NITRO-
- HCTISZQLTGAYOX-UHFFFAOYSA-N
- NSC89693
- PubChem7078
- KSC495I5H
- Ex060
- 4,6-dichloro-5-nitroprimidine
- Pyrimidine,6-dichloro-5-nitro-
- 5-nitro 4,6-dichloropyrimidine
- 4,6 d
- 4,6 dichloro-5-nitropyrimidine
- 5-nitro-4,6-dichloropyr
- 4,6-dichloro-5-nitro pyrimidine
- Z440610730
- 3-Phenyl-5-isoxazolecarboxylicacid
- BCP30396
- 4316-93-2
- BP-20087
- CS-W001986
- SR-01000510225-1
- FT-0630118
- AKOS000268609
- AM20100134
- 4 pound not6-Dichloro-5-nitropyrimidine
- MFCD00006107
- EN300-43329
- NS00031314
- AC-2417
- A6981
- 4-23-00-00899 (Beilstein Handbook Reference)
- BRN 0162029
- 4,6-Dichloro-5-nitropyrimidine, >=97%
- NSC-89693
- SY001002
- SB57237
- DTXSID9063409
- 4, 6-Dichloro-5-nitropyrimidine
- SR-01000510225
- SCHEMBL304909
- 4, 6 dichloro-5-nitropyrimidine
- Q-200420
- SCHEMBL16593730
- DB-009198
- ALBB-023262
- DTXCID1040241
-
- MDL: MFCD00006107
- InChIKey: HCTISZQLTGAYOX-UHFFFAOYSA-N
- Inchi: 1S/C4HCl2N3O2/c5-3-2(9(10)11)4(6)8-1-7-3/h1H
- SMILES: ClC1C(=C(N=C([H])N=1)Cl)[N+](=O)[O-]
- BRN: 0162029
Computed Properties
- Exact Mass: 192.94500
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Rotatable Bond Count: 0
- Monoisotopic Mass: 192.944582
- Heavy Atom Count: 11
- Complexity: 152
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2
- Tautomer Count: nothing
- Surface Charge: 0
- Topological Polar Surface Area: 71.6
Experimental Properties
- LogP: 2.21480
- PSA: 71.60000
- Refractive Index: 1.611
- Boiling Point: 325.8°C at 760 mmHg
- Melting Point: 100-103 °C (lit.)
- Flash Point: 150.8℃
- Color/Form: White to Yellow Solid
- Solubility: Uncertain
- Density: 1.737
4,6-dichloro-5-nitro-pyrimidine Security Information
-
Symbol:
- RTECS:UV8258000
- WGK Germany:3
- Safety Term:S26;S36
- Safety Instruction: S26-S36
- Risk Phrases:R36/37/38
-
Dangerous goods sign:
- Hazardous Material transportation number:UN 3335
- Hazard Statement: H315-H319-H335
- Warning Statement: P261-P305 + P351 + P338
- Storage Condition:Inert atmosphere,2-8°C
- PackingGroup:None
- Risk Phrases: 36/37/38
- Signal Word:Warning
- TSCA:Yes
- HazardClass:9
4,6-dichloro-5-nitro-pyrimidine Customs Data
- HS CODE:2933599090
- Customs Data:
China Customs Code:
2933599090Overview:
2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4,6-dichloro-5-nitro-pyrimidine Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P0034C4-5g |
4,6-Dichloro-5-nitropyrimidine |
4316-93-2 | 98% | 5g |
$8.00 | 2025-02-19 | |
A2B Chem LLC | AB44788-5g |
4,6-Dichloro-5-nitropyrimidine |
4316-93-2 | 98% | 5g |
$8.00 | 2024-04-20 | |
Aaron | AR0034KG-1g |
4,6-Dichloro-5-nitropyrimidine |
4316-93-2 | 97% | 1g |
$2.00 | 2025-01-21 | |
abcr | AB468251-5 g |
4,6-Dichloro-5-nitropyrimidine, min. 95%; . |
4316-93-2 | 5g |
€105.90 | 2023-04-21 | ||
Ambeed | A517593-5g |
4,6-Dichloro-5-nitropyrimidine |
4316-93-2 | 98% | 5g |
$10.0 | 2025-02-26 | |
Apollo Scientific | OR9521-10g |
4,6-Dichloro-5-nitropyrimidine |
4316-93-2 | 97% | 10g |
£15.00 | 2025-02-21 | |
AstaTech | 60060-5/G |
4,6-DICHLORO-5-NITROPYRIMIDINE |
4316-93-2 | 97% | 5g |
$23 | 2023-09-16 | |
Crysdot LLC | CD11124622-500g |
4,6-Dichloro-5-nitropyrimidine |
4316-93-2 | 98% | 500g |
$446 | 2024-07-19 | |
Enamine | EN300-43329-0.05g |
4,6-dichloro-5-nitropyrimidine |
4316-93-2 | 96% | 0.05g |
$19.0 | 2023-04-29 | |
Life Chemicals | F1371-0158-0.25g |
4,6-dichloro-5-nitropyrimidine |
4316-93-2 | 95%+ | 0.25g |
$18.0 | 2023-11-21 |
4,6-dichloro-5-nitro-pyrimidine Suppliers
4,6-dichloro-5-nitro-pyrimidine Related Literature
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1. Synthesis and study of novel pH-independent fluorescent mitochondrial labels based on Rhodamine BLucie Brulikova,Soňa Krupkova,Maitia Labora,Kamil Motyka,Ludmila Hradilova,Martin Mistrik,Ji?í Bartek,Jan Hlavac RSC Adv. 2016 6 23242
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Jim Clark,I. Gelling,I. W. Southon,M. S. Morton J. Chem. Soc. C 1970 494
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3. 382. An anomalous reaction of 4 : 6-dichloro-5-nitropyrimidineF. L. Rose,D. J. Brown J. Chem. Soc. 1956 1953
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4. 126. Pteridines. Part II. The synthesis of some α-(5-nitro-4-pyrimidylamino)-ketones and their conversion into 7 : 8-dihydropteridines and pteridinesW. R. Boon,W. G. M. Jones J. Chem. Soc. 1951 591
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5. 1 : 2 : 4 : 6-Tetra-azaindenes and 1 : 4 : 6-triazaindan-2-ones from 5-aminopyrimidinesF. L. Rose J. Chem. Soc. 1954 4116
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6. 415. Pteridine studies. Part XVIII. The reduction of hydroxypteridinesAdrien Albert,Sadao Matsuura J. Chem. Soc. 1962 2162
-
R. Hull J. Chem. Soc. 1959 481
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W. R. Boon,W. G. M. Jones,G. R. Ramage J. Chem. Soc. 1951 96
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9. Heterocyclic studies. Part XXXI. New routes to reduced imidazole, pyrimidine, and pyridopyrimidine derivativesJim Clark,Michael Curphey,Ian W. Southon J. Chem. Soc. Perkin Trans. 1 1974 1611
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10. 827. Potential anti-purines. Part II. The synthesis of 6- and 9-substituted purines and 8-azapurinesC. L. Leese,G. M. Timmis J. Chem. Soc. 1958 4107
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